Cas no 2972-84-1 (Propanedinitrile,2-(2-naphthalenylmethylene)-)

• Product Name: Propanedinitrile,2-(2-naphthalenylmethylene)-
• CAS No: 2972-84-1
• MF: C₁₄H₈N₂
• MW: 204.226722717285
• MDL: MFCD00245077
• CID: 276289
• PubChem ID: 18093
• Update Time: 2025-04-19

Propanedinitrile,2-(2-naphthalenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-(2-naphthalenylmethylene)-
• 2-(naphthalen-2-ylmethylidene)propanedinitrile
• (2-Naphthylmethylene)malononitrile
• 2972-84-1
• MALONONITRILE, (2-NAPHTHYLMETHYLENE)-
• UNII-DNM3XRF776
• NSC-61800
• MFCD00245077
• (2-NAPHTHYLMETHYLENE)METHANE-1,1-DICARBONITRILE
• 2-Naphthylmethylene-malononitrile
• AKOS003676698
• 2-(Naphthalen-2-ylmethylene)malononitrile
• SCHEMBL11442633
• starbld0006250
• NSC 61800
• 2-(2-NAPHTHALENYLMETHYLENE)PROPANEDINITRILE
• BRN 2047019
• PROPANEDINITRILE, 2-(2-NAPHTHALENYLMETHYLENE)-
• 2-[(naphthalen-2-yl)methylidene]propanedinitrile
• NSC61800
• ((2-NAPHTHALENYL)METHYLENE)PROPANEDINITRILE
• DTXSID70183874
• MS-6889
• DNM3XRF776
• Propanedinitrile, (2-naphthalenylmethylene)-
• G63567
• UETSUBDMYFNYDL-UHFFFAOYSA-N

• MDL： MFCD00245077
• Inchi： 1S/C14H8N2/c15-9-12(10-16)7-11-5-6-13-3-1-2-4-14(13)8-11/h1-8H
• InChI Key： UETSUBDMYFNYDL-UHFFFAOYSA-N
• SMILES： N#C/C(/C#N)=C/C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 204.06884
• Monoisotopic Mass: 204.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58